molecular formula C18H20N2O B3342240 1-cyclohexyl-2-(5H-imidazo[5,1-a]isoindol-5-yl)ethanone CAS No. 1402838-89-4

1-cyclohexyl-2-(5H-imidazo[5,1-a]isoindol-5-yl)ethanone

Cat. No. B3342240
CAS RN: 1402838-89-4
M. Wt: 280.4 g/mol
InChI Key: HSQQWDUUFGXQKN-UHFFFAOYSA-N
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Description

1-cyclohexyl-2-(5H-imidazo[5,1-a]isoindol-5-yl)ethanone, also known as CPI-169, is a small molecule inhibitor that targets the bromodomain and extraterminal (BET) family of proteins. BET proteins are epigenetic readers that play a crucial role in gene transcription, and their dysregulation has been linked to various diseases, including cancer and inflammatory disorders. CPI-169 has shown promising results in preclinical studies as a potential therapeutic agent for these diseases.

Scientific Research Applications

Antibacterial Properties

1-Cyclohexyl-2-(5H-imidazo[5,1-a]isoindol-5-yl)ethanone and its derivatives have demonstrated significant antibacterial properties. Patel et al. (2011) synthesized various Schiff's bases of 2-hydrazinyl-1-(1H-imidazole-1-yl)-ethanone, which showed considerable activity against both gram-positive and gram-negative bacteria. These findings highlight the potential of such compounds in developing new antibacterial agents (Patel, R. N., Patel, U. Y., Chaudhari, R. R., & Sen, D., 2011).

Antimicrobial and Antitubercular Activities

Research by Vekariya et al. (2017) explored the synthesis of imidazo[2,1-b]thiazole derivatives, which demonstrated promising antimicrobial and antitubercular activities. Their green synthesis approach under microwave irradiation also showcased an efficient and eco-friendly method of producing these compounds (Vekariya, R. H., Patel, K. D., Vekariya, M., Prajapati, N. P., Rajani, D., Rajani, S. D., & Patel, H., 2017).

Antioxidant and Cytotoxic Evaluation

A study by Abdel-Wahab et al. (2011) explored the synthesis of new imidazole-based heterocycles, including 1-(5-methyl-2-phenyl-1H-imidazol-4-yl)ethanone derivatives. These compounds were evaluated for their antimicrobial, antioxidant, anti-hemolytic, and cytotoxic activities, presenting a potential for use in various therapeutic applications (Abdel-Wahab, B. F., Awad, G., & Badria, F., 2011).

Antiviral Activity

The synthesis of 1-(1H-Pyrazolo[3,4-b]pyridin-5-yl)ethanone and related derivatives by Attaby et al. (2006) revealed compounds with notable antiviral activities, including anti-HSV1 and anti-HAV-MBB effects. This research adds to the understanding of how such compounds can be used in antiviral therapies (Attaby, F., Elghandour, A., Ali, M. A., & Ibrahem, Y. M., 2006).

Synthesis and Antifungal Activity

Mamolo et al. (2003) synthesized derivatives of (+/-)-1-(5-aryl-3-pyridin-2-yl-4,5-dihydro-pyrazol-1-yl)-2-imidazol-1-yl-ethanone, which exhibited moderate antifungal activity against various strains of Candida. This study provides insights into the potential use of these compounds in antifungal treatments (Mamolo, M. G., Zampieri, D., Falagiani, V., Vio, L., & Banfi, E., 2003).

properties

IUPAC Name

1-cyclohexyl-2-(5H-imidazo[5,1-a]isoindol-5-yl)ethanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H20N2O/c21-18(13-6-2-1-3-7-13)10-16-14-8-4-5-9-15(14)17-11-19-12-20(16)17/h4-5,8-9,11-13,16H,1-3,6-7,10H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HSQQWDUUFGXQKN-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CCC(CC1)C(=O)CC2C3=CC=CC=C3C4=CN=CN24
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H20N2O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

280.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-cyclohexyl-2-(5H-imidazo[5,1-a]isoindol-5-yl)ethanone

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
1-cyclohexyl-2-(5H-imidazo[5,1-a]isoindol-5-yl)ethanone
Reactant of Route 2
Reactant of Route 2
1-cyclohexyl-2-(5H-imidazo[5,1-a]isoindol-5-yl)ethanone
Reactant of Route 3
1-cyclohexyl-2-(5H-imidazo[5,1-a]isoindol-5-yl)ethanone
Reactant of Route 4
1-cyclohexyl-2-(5H-imidazo[5,1-a]isoindol-5-yl)ethanone
Reactant of Route 5
1-cyclohexyl-2-(5H-imidazo[5,1-a]isoindol-5-yl)ethanone
Reactant of Route 6
1-cyclohexyl-2-(5H-imidazo[5,1-a]isoindol-5-yl)ethanone

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